Cas no 202931-70-2 (3,6-dichloro-4-(pyridin-4-yl)pyridazine)

• Product Name: 3,6-dichloro-4-(pyridin-4-yl)pyridazine
• CAS No: 202931-70-2
• MF: C₉H₅Cl₂N₃
• MW: 226.062099218369
• MDL: MFCD11040472
• CID: 66655
• PubChem ID: 21187503
• Update Time: 2025-06-10

3,6-dichloro-4-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-4-(4-pyridinyl)pyridazine
• 3,6-dichloro-4-(pyridin-4-yl)pyridazine
• 3,6-bis(chloranyl)-4-pyridin-4-yl-pyridazine
• FT-0684747
• KB-179917
• PB26591
• RP09483
• DTXSID20611213
• A814404
• AKOS015949372
• CIA93170
• 3, 6-dichloro-4-pyridin-4-ylpyridazine
• CS-0051595
• 202931-70-2
• 3,6-dichloro-4-pyridin-4-ylpyridazine
• 3,6-dichloro-4-(4-pyridyl)pyridazine
• OHEFKPDASJTVDT-UHFFFAOYSA-N
• SCHEMBL2646929
• AS-33474
• W-206498
• DB-028306

• MDL： MFCD11040472
• Inchi： 1S/C9H5Cl2N3/c10-8-5-7(9(11)14-13-8)6-1-3-12-4-2-6/h1-5H
• InChI Key： OHEFKPDASJTVDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1C=CN=CC=1

Computed Properties

• Exact Mass: 224.9860526g/mol
• Monoisotopic Mass: 224.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.428

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,6-dichloro-4-(pyridin-4-yl)pyridazine

3,6-Dichloro-4-(Pyridin-4-yl)pyridazine (CAS No. 202931-70-2): An Overview of Its Properties, Applications, and Recent Research Developments

3,6-Dichloro-4-(pyridin-4-yl)pyridazine, with the CAS number 202931-70-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of chlorine atoms and a pyridine ring in its structure imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular formula of 3,6-dichloro-4-(pyridin-4-yl)pyridazine is C₁₀H₅Cl₂N₃, and its molecular weight is approximately 238.07 g/mol. The compound is known for its high thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various synthetic transformations and biological assays.

In recent years, 3,6-dichloro-4-(pyridin-4-yl)pyridazine has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its use as a scaffold for the development of inhibitors targeting various enzymes and receptors. For instance, researchers have explored its derivatives as potent inhibitors of kinases, which are enzymes involved in signal transduction pathways and play crucial roles in diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 3,6-dichloro-4-(pyridin-4-yl)pyridazine-based compounds as selective inhibitors of cyclin-dependent kinases (CDKs). CDKs are key regulators of cell cycle progression and are often dysregulated in cancer cells. The study demonstrated that these compounds exhibited high selectivity and potency against CDKs, with some derivatives showing promising antiproliferative effects in cancer cell lines.

Beyond kinase inhibition, 3,6-dichloro-4-(pyridin-4-yl)pyridazine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease involve the activation of pro-inflammatory cytokines and signaling pathways. A recent study published in the European Journal of Medicinal Chemistry reported that certain derivatives of 3,6-dichloro-4-(pyridin-4-yl)pyridazine exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The structural flexibility of 3,6-dichloro-4-(pyridin-4-yl)pyridazine allows for the introduction of various functional groups to modulate its biological activity. For example, the substitution of chlorine atoms with other halogens or functional groups can alter the lipophilicity and metabolic stability of the compound. This property is particularly useful in optimizing drug candidates for improved pharmacokinetic profiles.

In addition to its therapeutic potential, 3,6-dichloro-4-(pyridin-4-yl)pyridazine has also been used as a building block in the synthesis of more complex molecules. Its reactivity with nucleophiles such as amines and thiols makes it a valuable intermediate in organic synthesis. Researchers have utilized this compound to develop novel conjugates with enhanced biological activity or improved delivery properties.

The safety profile of 3,6-dichloro-4-(pyridin-4-yl)pyridazine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3,6-dichloro-4-(pyridin-4-yl)pyridazine (CAS No. 202931-70-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.